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(ZTEM) Surveys

Introduction
In the realm of geophysical exploration, Audio-Magnetotelluric (AMT) and Z-Axis Tipper

Electromagnetic (ZTEM) surveys are two prominent passive electromagnetic (EM) methods

that utilize naturally occurring EM fields to investigate subsurface electrical resistivity

structures.[1][2] Both techniques are instrumental in various applications, including mineral

exploration, geothermal resource assessment, and geological mapping.[3][4] However, they

differ significantly in their deployment, measurement principles, and the nature of the data they

provide. This guide offers a detailed comparison of AMT and ZTEM surveys, supported by

experimental data from case studies, to assist researchers and professionals in selecting the

optimal method for their specific exploration objectives.

Fundamental Principles
Audio-Magnetotellurics (AMT): AMT is a ground-based technique that measures the orthogonal

horizontal components of the electric field (Ex, Ey) and the magnetic field (Hx, Hy), as well as

the vertical component of the magnetic field (Hz), at the Earth's surface.[1] Natural EM sources,

such as lightning discharges and solar winds, generate these fields.[5] The ratio of the electric

to the magnetic field components (impedance tensor) is used to determine the subsurface

resistivity distribution.[1]

Z-Axis Tipper Electromagnetics (ZTEM): ZTEM is an airborne geophysical survey method that

measures the vertical component of the magnetic field (Hz) using a receiver towed by a
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helicopter or a fixed-wing aircraft.[2][6] Simultaneously, the horizontal components of the

magnetic field (Hx, Hy) are measured at a fixed ground reference station.[7] The ZTEM method

calculates the tipper, which is the ratio of the vertical magnetic field to the horizontal magnetic

fields.[8] This tipper is sensitive to lateral variations in subsurface conductivity.[8]

Comparison of Survey Characteristics
A summary of the key characteristics of AMT and ZTEM surveys is presented in the table

below, offering a side-by-side comparison of their operational parameters and capabilities.
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Feature
Audio-Magnetotelluric
(AMT)

Z-Axis Tipper
Electromagnetic (ZTEM)

Platform Ground-based[1]
Airborne (Helicopter or Fixed-

wing)[6]

Measurements

Orthogonal Electric (Ex, Ey)

and Magnetic (Hx, Hy, Hz)

fields[1]

Vertical Magnetic field (Hz)

airborne, Horizontal Magnetic

fields (Hx, Hy) at a ground

station[7]

Primary Output
Impedance Tensor, Apparent

Resistivity, Phase[1]
Tipper (Tzx, Tzy)[8]

Frequency Range
Typically 0.1 Hz to 10,000

Hz[9]

Typically 30 Hz to 720 Hz[10]

[11]

Depth of Investigation

Deeper penetration due to

broader frequency range (can

exceed 1 km)[9][12]

Generally up to 1-2 km,

dependent on terrain

conductivity[2][10]

Data Density
Sparse, station-based

measurements[12]

High-density data along flight

lines[9]

Coverage Rate
Slower, limited by terrain and

station setup time[12]

Rapid, large areas can be

covered efficiently[12]

Sensitivity
Sensitive to both vertical and

lateral resistivity variations[1]

Primarily sensitive to lateral

resistivity contrasts[7][8]

Absolute Resistivity

Provides good constraints on

the absolute resistivity of the

subsurface[13]

Primarily maps relative

resistivity variations; absolute

values are less constrained[8]

[13]

Experimental Protocols and Case Study Data
The following sections detail the methodologies and present comparative data from a case

study at the Nebo-Babel Ni-Cu-PGE deposit in Western Australia, where both ZTEM and

ground AMT surveys were conducted.[10]
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Experimental Workflow
The general workflow for conducting and comparing AMT and ZTEM surveys is illustrated in

the diagram below.
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Caption: Generalized workflow for comparative AMT and ZTEM surveys.
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Nebo-Babel Deposit Case Study
At the Nebo-Babel deposit, both ZTEM and ground AMT surveys were conducted to map the

geology and mineralization.[10]

Methodologies:

ZTEM Survey: A total of 541 line-kilometers of ZTEM data were acquired along east-west

and north-south flight lines.[10] The receiver was flown at a nominal ground clearance of 78

meters.[10] Data were acquired at six frequencies: 25 Hz, 37 Hz, 75 Hz, 150 Hz, 300 Hz,

and 600 Hz.[10]

AMT Survey: A ground AMT survey was previously conducted by BHP Billiton, providing the

basis for the starting half-space resistivity of 300 ohm-m for the ZTEM data inversion.[10]

Quantitative Data Comparison:

The following table summarizes the key data parameters from the Nebo-Babel case study.

Parameter ZTEM Survey AMT Survey

Survey Coverage 541 line-km[10]
Station-based (details not

specified in the provided text)

Frequencies
25, 37, 75, 150, 300, 600

Hz[10]

Broader range, including lower

frequencies for deeper

penetration (inferred)[9]

Data Errors (for inversion) 0.03 - 0.05[10]

Not specified, but generally

higher for AirMt (0.15-0.22) in

the same study[10]

Starting Model Resistivity
300 ohm-m (based on prior

AMT interpretation)[10]
N/A

Joint Inversion and Complementary Nature
Several studies have demonstrated that AMT and ZTEM data are complementary and that their

joint inversion can produce a more robust and detailed subsurface resistivity model than the
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inversion of either dataset alone.[8][12][14]

The logical relationship for a joint inversion approach is depicted below.

ZTEM Data AMT Data

Joint Inversion

High-density Tipper Data (Tzx, Tzy)

Resistivity Model (Good lateral resolution, poor absolute resistivity)

Inversion

Enhanced Resistivity Model

Sparse Impedance Tensor Data

Resistivity Model (Good depth penetration, absolute resistivity)

Inversion

Final_Interpretation

Improved Geological Interpretation

Click to download full resolution via product page

Caption: Logical flow of joint AMT and ZTEM data inversion.

The joint inversion leverages the high spatial sampling of the ZTEM data to define the lateral

boundaries of geological features, while the broadband AMT data provide crucial constraints on

the absolute resistivity and deeper structures.[12] This synergy helps to overcome the

individual limitations of each method, such as the potential for static shift in AMT data and the

inherent non-uniqueness in ZTEM inversions due to the lack of absolute resistivity information.

[8][9]

Conclusions
Both AMT and ZTEM are powerful geophysical methods for subsurface exploration. The choice

between them, or the decision to use them in conjunction, depends on the specific exploration

goals, budget, and logistical constraints.
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ZTEM is highly effective for rapidly surveying large areas to identify and delineate conductive

targets and geological structures with significant lateral resistivity contrasts.[8]

AMT is better suited for detailed investigations where greater depth penetration and accurate

determination of absolute resistivity are required.[9]

For comprehensive exploration programs, a combined approach is often optimal. A regional

ZTEM survey can be used to identify areas of interest, which can then be followed up with

more detailed ground-based AMT surveys to better characterize the subsurface geology and

define drilling targets. The joint inversion of both datasets offers the potential for a more

complete and accurate understanding of the subsurface.[12]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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